Hydroxysugiresinol
Overview
Description
Hydroxysugiresinol, also known as HSR, is a lignan compound that is found in various plants such as flaxseed, sesame seeds, and sunflower seeds. It has been the subject of numerous scientific studies due to its potential health benefits.
Scientific Research Applications
Biomedical Applications:
- Substituted Hydroxyapatites for Biomedical Applications: Hydroxyapatites, which can be substituted with various elements, have significant potential in biomedical applications. They are used for repairing and replacing parts of the musculoskeletal system and as drug or gene delivery agents. Their bioactive properties make them suitable for coatings on metallic implants, biomagnetic particles, and fluorescent markers (Šupová, 2015).
Environmental Implications:
- Environmental Implications of Hydroxyl Radicals: Hydroxyl radicals, which are related to hydroxysugiresinol, play a significant role in environmental systems, including natural waters and the atmosphere. They are involved in immunity metabolism in biological systems and are crucial in the chemistry of environmental compartments (Gligorovski et al., 2015).
Material Science:
- Hydroxylation of Norlignans: The hydroxylation of norlignans, such as agatharesinol to sequirin C and metasequirin C, has been demonstrated in vitro. This research contributes to understanding the biosynthetic pathways of norlignans in plants. Hydroxysugiresinol, being closely related to these compounds, may have similar pathways and applications (Imai et al., 2009).
Nanotechnology:
- Nanophase Hydroxyapatite in Biomedical Applications: Nanophase hydroxyapatite, structurally similar to hydroxysugiresinol, has applications in orthopedic implant coatings and bone substitute fillers. Its unique nanoscale properties offer potential in antimicrobial treatments, osteoporosis treatments, and magnetic manipulation (Fox et al., 2012).
properties
CAS RN |
15215-12-0 |
|---|---|
Product Name |
Hydroxysugiresinol |
Molecular Formula |
C17H18O5 |
Molecular Weight |
302.32 g/mol |
IUPAC Name |
4-[(2R,4S,5S)-5-hydroxy-2-(4-hydroxyphenyl)oxan-4-yl]benzene-1,2-diol |
InChI |
InChI=1S/C17H18O5/c18-12-4-1-10(2-5-12)17-8-13(16(21)9-22-17)11-3-6-14(19)15(20)7-11/h1-7,13,16-21H,8-9H2/t13-,16+,17+/m0/s1 |
InChI Key |
KTBMETYOQLNVNV-IAOVAPTHSA-N |
Isomeric SMILES |
C1[C@H]([C@@H](CO[C@H]1C2=CC=C(C=C2)O)O)C3=CC(=C(C=C3)O)O |
SMILES |
C1C(C(COC1C2=CC=C(C=C2)O)O)C3=CC(=C(C=C3)O)O |
Canonical SMILES |
C1C(C(COC1C2=CC=C(C=C2)O)O)C3=CC(=C(C=C3)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Disodium;barium(2+);2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;hydrate](/img/structure/B103461.png)
![[(1S,2S,5S,7S,11R,14R,15R,17R)-2,6,6,11,15-Pentamethyl-14-[(2R)-6-methylheptan-2-yl]-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-9-en-5-yl] acetate](/img/structure/B103466.png)
